N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H21FN6O4S/c1-12-11-16(25(2)24-12)18-22-23-19(30-18)21-17(27)13-7-9-26(10-8-13)31(28,29)15-5-3-14(20)4-6-15/h3-6,11,13H,7-10H2,1-2H3,(H,21,23,27)
• InChI Key: QJMSMHZNKGSFKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C2=NN=C(O2)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F)C
• Molecular Formula: C19H21FN6O4S
• Molecular Weight: 448.5 g/mol
• CAS No.: 1171357-03-1

Description

N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H21FN6O4S and its molecular weight is 448.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 448.13290251 g/mol and the complexity rating of the compound is 736. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has a molecular formula of C13H15N7O2 and a molecular weight of 301.30 g/mol. Its structure features a pyrazole moiety linked to an oxadiazole and a piperidine ring, which are known to enhance biological activity through various mechanisms.

Anticancer Properties

Recent studies have demonstrated that compounds with similar structures exhibit significant anticancer activity. For instance, derivatives of pyrazole have shown promising results against various cancer cell lines. A study indicated that certain pyrazole-based compounds induced apoptosis in glioma cells, suggesting that this compound may also exert similar effects.

Table 1: Cytotoxic Activity of Related Compounds

Compound	Cell Line	IC50 (µM)	Mechanism
5f	C6	5.13	Apoptosis
5a	SH-SY5Y	5.00	Apoptosis
5-FU	C6	8.34	Apoptosis

The IC50 values indicate the concentration required to inhibit cell growth by 50%. The lower the IC50 value, the more potent the compound is against the cancer cell line.

The mechanisms through which this compound may exert its effects include:

• Induction of Apoptosis : Similar compounds have been shown to induce apoptosis primarily through mitochondrial pathways.
• Cell Cycle Arrest : Studies indicate that these compounds can cause cell cycle arrest at various phases (G0/G1, S, G2/M), thereby inhibiting proliferation.

Case Studies

A study focusing on pyrazole derivatives highlighted their potential as anticancer agents. The research utilized flow cytometry to analyze the effects on cell cycle distribution and apoptosis in glioma cells. The findings suggested that these compounds could be developed further for therapeutic applications in oncology.